Cas no 59884-02-5 (Carbamothioic acid, butyl-, O-[2-(dimethylamino)ethyl] ester)

Carbamothioic acid, butyl-, O-[2-(dimethylamino)ethyl] ester structure
59884-02-5 structure
Product Name:Carbamothioic acid, butyl-, O-[2-(dimethylamino)ethyl] ester
CAS No:59884-02-5
MF:C9H20N2OS
MW:204.332901000977
CID:336964
PubChem ID:53852987
Update Time:2025-04-19

Carbamothioic acid, butyl-, O-[2-(dimethylamino)ethyl] ester Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid, butyl-, O-[2-(dimethylamino)ethyl] ester
    • O-[2-(dimethylamino)ethyl] N-butylcarbamothioate
    • O-[2-(Dimethylamino)ethyl] butylcarbamothioate
    • SCHEMBL11639787
    • DTXSID20707145
    • 59884-02-5
    • Inchi: 1S/C9H20N2OS/c1-4-5-6-10-9(13)12-8-7-11(2)3/h4-8H2,1-3H3,(H,10,13)
    • InChI Key: GRDKEMOEIVMKFD-UHFFFAOYSA-N
    • SMILES: S=C(NCCCC)OCCN(C)C

Computed Properties

  • Exact Mass: 204.1298
  • Monoisotopic Mass: 204.12963444g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 56.6Ų

Experimental Properties

  • PSA: 24.5

Carbamothioic acid, butyl-, O-[2-(dimethylamino)ethyl] ester Related Literature

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